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Compound of Interest

Compound Name: F-Peg2-cooh

Cat. No.: B11916302 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: The functionalization of nanoparticles with biocompatible linkers is a critical step in

the development of advanced drug delivery systems and diagnostic tools. F-PEG2-COOH is a

heterobifunctional linker that features a fluorine atom, a two-unit polyethylene glycol (PEG)

spacer, and a terminal carboxylic acid group. The PEG spacer enhances the nanoparticle's

solubility and biocompatibility, reducing immunogenicity and non-specific protein adsorption.[1]

The terminal carboxyl group allows for covalent conjugation to amine-functionalized

nanoparticles or biomolecules, while the fluorine atom can serve as a label for ¹⁹F MRI or as a

component in fluorinated drugs.[1]

This document provides a detailed protocol for the functionalization of amine-terminated

nanoparticles with F-PEG2-COOH using the widely adopted carbodiimide chemistry involving

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS).

Core Concepts of Nanoparticle Functionalization
The process involves activating the carboxyl group of the F-PEG2-COOH linker to make it

reactive towards primary amines on the nanoparticle surface. This creates a stable amide

bond, covalently attaching the linker to the nanoparticle.
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F-PEG2-COOH Linker

Amine-Functionalized Nanoparticle

Targeting Ligand

F-(CH₂)n-O-(CH₂CH₂O)₂-COOH

Nanoparticle Core
(-NH₂ Surface Groups)

EDC/NHS Chemistry
(Amide Bond Formation)

e.g., Antibody, Peptide
(-NH₂ Group)

Further Conjugation
(Optional)
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Start: Amine-Functionalized
Nanoparticles in MES Buffer

1. Prepare F-PEG2-COOH
and EDC/NHS Solutions

2. Activate Carboxyl Groups:
Add EDC and NHS to

F-PEG2-COOH Solution

Incubate 15-30 min
at room temp.

3. Conjugation Reaction:
Add Activated Linker to

Nanoparticle Suspension

4. Quench Reaction:
Add Hydroxylamine or

Tris Buffer

Incubate 2-4 hours
at room temp.

5. Purification:
Wash Nanoparticles via

Centrifugation/Ultrafiltration

Incubate 30 min

6. Resuspend and Characterize
Functionalized Nanoparticles

Repeat 3x

End: F-PEG2-COOH
Functionalized Nanoparticles

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11916302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Targeting Ligand
(on Nanoparticle) EGFR

Binding & Inhibition

Ras

Raf

MEK

ERK

Cell Proliferation,
Survival, Growth
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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